2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H17N3O2S3/c19-13(9-21-10-14(20)18-5-1-2-6-18)17-15-16-11(8-23-15)12-4-3-7-22-12/h3-4,7-8H,1-2,5-6,9-10H2,(H,16,17,19)
• InChI Key: ZEATZGPJUJMZTB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSCC(=O)NC2=NC(=CS2)C3=CC=CS3
• Molecular Formula: C15H17N3O2S3
• Molecular Weight: 367.5 g/mol

Description

2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H17N3O2S3 and its molecular weight is 367.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Insecticidal Activity

One area of application for similar compounds involves the synthesis of innovative heterocycles incorporating a thiadiazole moiety for potential use as insecticidal agents. Studies have demonstrated the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others, from precursor compounds. These compounds have been evaluated for their insecticidal activity against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial Activity

Another significant area of research involves the exploration of heterocyclic compounds for antimicrobial activities. Various thiazole and its fused derivatives have been synthesized and tested for their effectiveness against bacterial and fungal isolates. This demonstrates the potential of such compounds in contributing to the development of new antimicrobial agents (Wardkhan et al., 2008).

Antitumor Activity

Compounds with similar structures have been investigated for their antitumor activities. For example, novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized from precursors like 2-cyano-N-(thiazol-2-yl) acetamide and tested for their inhibitory effects on different cancer cell lines. Such studies highlight the therapeutic potential of these compounds in oncology (Albratty et al., 2017).

Quantum Chemical Investigation

Research has also extended into the quantum chemical investigation of molecular properties of related pyrrolidinones. Such studies involve density functional theory (DFT) and quantum-chemical calculations to explore the electronic properties and molecular orbitals of these compounds, providing insights into their reactivity and potential applications in various fields (Bouklah et al., 2012).